Cas no 4771-11-3 (3,4-Dinitro-1H-indole)
3,4-Dinitro-1H-indole structure
Product Name:3,4-Dinitro-1H-indole
CAS No:4771-11-3
MF:C8H5N3O4
MW:207.143001317978
CID:1029322
PubChem ID:71710964
Update Time:2025-04-20
3,4-Dinitro-1H-indole Chemical and Physical Properties
Names and Identifiers
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- 3,4-Dinitro-1H-indole
- DTXSID30856658
- AKOS022171877
- 4771-11-3
- 3 pound not4-Dinitro-1H-indole
-
- Inchi: 1S/C8H5N3O4/c12-10(13)6-3-1-2-5-8(6)7(4-9-5)11(14)15/h1-4,9H
- InChI Key: YMCZFDBUKXCVOY-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CNC2C=CC=C(C=21)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 207.02800565g/mol
- Monoisotopic Mass: 207.02800565g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 107Ų
3,4-Dinitro-1H-indole Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4771-11-3 (3,4-Dinitro-1H-indole) Related Products
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